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Compound of Interest

Compound Name: 4-Biphenylglyoxal hydrate

Cat. No.: B072532

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 4-Biphenylglyoxal
hydrate. The following procedures are designed to ensure the safe handling of this chemical
and to minimize risks in the laboratory environment.

Hazard Identification and Safety Precautions

4-Biphenylglyoxal hydrate is a chemical that requires careful handling due to its potential
health effects. It is classified as a substance that causes skin and serious eye irritation, and
may also lead to respiratory irritation.[1] Always handle this compound in a well-ventilated area,
such as a chemical fume hood, to avoid inhalation of dust or fumes.[1][2][3]

Signal Word: Warning[1]

Hazard Statements:

e H315: Causes skin irritation.[1][4]

o H319: Causes serious eye irritation.[4]

» H335: May cause respiratory irritation.[1][4]
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
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e P264: Wash skin thoroughly after handling.[1][4]
e P271: Use only outdoors or in a well-ventilated area.[1][4]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 4-
Biphenylglyoxal hydrate. This includes, but is not limited to, the following:
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Glasses

Must meet ANSI Z.87.1 1989
standard. Should be worn with
a face shield when there is a

risk of splashing.[5]

Face Shield

Recommended in addition to
goggles to protect the entire

face from splashes.[6]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves
provide good short-term
protection.[5] For prolonged or
direct contact, consult the
glove manufacturer's

resistance guide.

Body Protection

Laboratory Coat

A Nomex® or similar flame-
resistant lab coat that is fully

buttoned is recommended.[5]

Full-Body Suit

Consider a chemical-resistant
apron or coveralls for added

protection against spills.[6]

Respiratory Protection

Respirator

If engineering controls are
insufficient, a NIOSH/MSHA or
European Standard EN 149
approved respirator should be
used.[3]

Physical and Chemical Properties
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Property Value

Appearance White to Beige Solid[1]

Molecular Formula C14H1203

Molecular Weight 228.24 g/mol

Melting Point 76 -79 °C (169 - 174 °F)

Boiling Point 142 °C (288 °F) at 167 hPa
Stability Stable under normal conditions.[1]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

e Ensure a calibrated and certified chemical fume hood is used for all manipulations of 4-
Biphenylglyoxal hydrate.

» Verify that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.

» Prepare all necessary equipment and reagents before handling the chemical to minimize
time spent in the fume hood.

2. Donning Personal Protective Equipment (PPE):

e Put on alab coat, ensuring it is fully buttoned.

o Wear appropriate closed-toe shoes and long pants.
o Don safety goggles and a face shield.

» Wear chemical-resistant gloves (e.g., nitrile). Ensure gloves are inspected for any signs of
damage before use.

3. Handling and Experimental Procedure:
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o Carefully weigh the desired amount of 4-Biphenylglyoxal hydrate in the fume hood. Avoid
generating dust.[2]

« |If making a solution, add the solid to the solvent slowly to prevent splashing.

o Keep the container tightly closed when not in use.[1]

» After handling, wash hands and any exposed skin thoroughly with soap and water.[1][7]
4. In Case of a Spill:

» Evacuate the immediate area and alert others.

» For small spills, use an absorbent material to contain the substance. Avoid raising dust.
» Collect the spilled material and place it in a sealed, labeled container for disposal.[2]

o Clean the spill area with an appropriate solvent, followed by soap and water.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact )
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][3]

Take off contaminated clothing immediately.
) Wash off with plenty of soap and water for at
Skin Contact ) S )
least 15 minutes. If skin irritation persists, call a

physician.[1][3]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] o
artificial respiration. Get medical attention if
symptoms occur.[1][2][3]

Clean mouth with water and drink plenty of

Ingestion water afterwards. Do not induce vomiting. Get

medical attention if you feel unwell.[1][3]

Disposal Plan

All waste containing 4-Biphenylglyoxal hydrate must be treated as hazardous waste.

[EEN

. Waste Collection:

Collect all solid waste, including contaminated gloves, bench paper, and pipette tips, in a

designated, sealed, and clearly labeled hazardous waste container.

Collect liquid waste in a separate, sealed, and labeled container. Do not mix with
incompatible waste streams.

2. Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant.[1][7]

Follow all local, state, and federal regulations for hazardous waste disposal.
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e Do not empty into drains.[3]

Workflow for Handling 4-Biphenylglyoxal Hydrate

Preparation

Verify Fume Hood Functionality

Y

Check Eyewash & Safety Shower

Y

Gather All Necessary Materials

Y

Don Appropriate PPE:
- Goggles & Face Shield
- Lab Coat
- Gloves

Proceed to Handling

Hanglin
Y &

Weigh Chemical in Fume Hood
(Avoid Dust Generation)

Y

Perform Experimental Procedure

If Spill Occurs If Exposure Occurs

Emergency Procedures

First Aid:
- Eyes: Rinse 15 min
- Skin: Wash with Soap & Water
- Inhalation: Move to Fresh Air
- Ingestion: Rinse Mouth

Spill Response:

Keep Container Tightly Closed = [EVEEIEIR &3

- Contain & Clean
- Dispose of Cleanup Materials

Wash Hands After Handling

End of Procedure End of Procedure

Waste Disposal
Y Y

Collect Solid Waste in Collect Liquid Waste in
Labeled, Sealed Container Labeled, Sealed Container

I

Dispose via Approved
Hazardous Waste Vendor
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Caption: Workflow for the safe handling and disposal of 4-Biphenylglyoxal hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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